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Compound of Interest

Compound Name: 1-Ethoxyoctane

Cat. No.: B11749035 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the safe

handling, storage, and disposal of 1-ethoxyoctane. This document provides a comprehensive

overview of its physicochemical properties, toxicological profile, and recommended safety

protocols.

Chemical and Physical Properties
1-Ethoxyoctane, an ether, possesses a range of physicochemical properties relevant to its

handling and storage. A summary of these properties is presented in Table 1. These values

have been compiled from various chemical databases and supplier information.
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Property Value Source

Molecular Formula C10H22O LookChem[1], PubChem[2]

Molecular Weight 158.28 g/mol LookChem[1], PubChem[2]

CAS Number 929-61-3 LookChem[1], PubChem[2]

Appearance Colorless liquid (presumed) General chemical knowledge

Boiling Point 186.7 °C at 760 mmHg LookChem[1]

Melting Point 12.5 °C LookChem[1]

Flash Point 56.9 °C LookChem[1]

Density 0.791 g/cm³ LookChem[1]

Vapor Pressure 0.899 mmHg at 25 °C LookChem[1]

Refractive Index 1.415 LookChem[1]

LogP (Octanol/Water Partition

Coefficient)
3.9 LookChem[1]

Hydrogen Bond Donor Count 0 LookChem[1]

Hydrogen Bond Acceptor

Count
1 LookChem[1]

Toxicological Profile and GHS Classification
A complete, officially endorsed Safety Data Sheet (SDS) with a GHS classification for 1-
ethoxyoctane is not readily available. However, based on the toxicological data of structurally

similar short-chain alkyl ethers and general principles of chemical toxicology, a presumptive

hazard classification can be made. Short-chain ethers can cause skin and eye irritation.[3]

Toxicological studies on ethylene glycol alkyl ethers have shown potential for testicular atrophy

and embryotoxic effects in animal studies.[4][5]

Inferred GHS Classification:
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Hazard Class
Hazard
Category

Pictogram Signal Word
Hazard
Statement

Flammable

Liquids
Category 3 GHS02 Warning

H226:

Flammable liquid

and vapor

Skin

Corrosion/Irritatio

n

Category 2 GHS07 Warning
H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

Category 2A GHS07 Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity -

Single Exposure

(Respiratory

Tract Irritation)

Category 3 GHS07 Warning

H335: May

cause respiratory

irritation

Disclaimer: This GHS classification is inferred based on the properties and toxicological data of

similar chemicals and should be used for guidance only. A definitive classification should be

obtained from a certified supplier.

Experimental Protocols for Hazard Assessment
The assessment of skin and eye irritation is a critical component of the safety evaluation for

chemicals like 1-ethoxyoctane. The following are summaries of widely accepted OECD

guidelines for these tests.

Skin Irritation Testing (based on OECD Guideline 439: In
Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method)
This in vitro test method utilizes a reconstructed human epidermis (RhE) model to assess the

skin irritation potential of a chemical.
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Methodology:

Test System: A commercially available, validated RhE model is used.

Procedure:

A small volume of the test chemical (1-ethoxyoctane) is applied topically to the surface of

the RhE tissue.

The tissue is incubated for a defined period (e.g., 60 minutes).

Following incubation, the test chemical is removed by rinsing.

The tissue is then incubated for a further post-exposure period (e.g., 42 hours).

Viability Assessment: Cell viability is measured using a colorimetric assay, typically the MTT

assay. The reduction of MTT to a colored formazan salt by mitochondrial dehydrogenases of

viable cells is quantified spectrophotometrically.

Classification: A chemical is identified as an irritant (GHS Category 2) if the mean tissue

viability is reduced below a defined threshold (typically ≤ 50%) compared to the negative

control.

Eye Irritation Testing (based on OECD Guideline 492:
Reconstructed human Cornea-like Epithelium (RhCE)
test method)
This in vitro method uses a reconstructed human cornea-like epithelium (RhCE) model to

identify chemicals that cause serious eye damage or eye irritation.

Methodology:

Test System: A validated RhCE model is employed.

Procedure:

The test chemical is applied to the surface of the RhCE tissue.
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The tissue is incubated for a specified time.

After exposure, the chemical is washed off.

Viability Measurement: Similar to the skin irritation test, cell viability is determined using the

MTT assay.

Classification: The classification is based on the reduction in tissue viability. A chemical

causing a significant decrease in viability is considered an eye irritant.

Handling Precautions and Personal Protective
Equipment (PPE)
Safe handling of 1-ethoxyoctane is paramount to prevent exposure and ensure laboratory

safety. The following diagram outlines the recommended handling workflow.
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Preparation

Handling

Post-Handling

Assess Risks

Gather PPE

Prepare Work Area

Dispense in Fume Hood

Avoid Inhalation and Contact

Keep Away from Ignition Sources

Clean Spills Immediately

Dispose of Waste Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Recommended workflow for handling 1-ethoxyoctane.
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Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat should be worn. For larger quantities or in case of

potential splashing, chemical-resistant aprons and boots are recommended.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If a

fume hood is not available, a respirator with an appropriate organic vapor cartridge should

be used.

First Aid Measures
In the event of exposure to 1-ethoxyoctane, immediate first aid is crucial.

Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Fire Fighting Measures and Spill Response
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Fire Fighting:

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

Specific Hazards: Flammable liquid and vapor. Vapors may travel to a source of ignition and

flash back. Containers may explode when heated.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Spill Response:

The logical flow for responding to a 1-ethoxyoctane spill is outlined below.

Spill Occurs Evacuate Area Ensure Ventilation Wear PPE Contain Spill Absorb with Inert Material Collect and Dispose Clean Area Report Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to a 1-ethoxyoctane spill.

Storage and Disposal
Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, and open flames.

Store away from oxidizing agents.

Disposal:

Dispose of waste and contaminated materials in accordance with federal, state, and local

regulations.

Do not allow to enter drains or waterways.
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This technical guide provides a comprehensive overview of the safety and handling

considerations for 1-ethoxyoctane. Adherence to these guidelines is essential for maintaining

a safe research environment. It is strongly recommended to consult the supplier-specific Safety

Data Sheet (SDS) upon receipt of the chemical for the most accurate and up-to-date

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b11749035?utm_src=pdf-body
https://www.benchchem.com/product/b11749035?utm_src=pdf-custom-synthesis
https://www.lookchem.com/ProductWholeProperty_LCPL641471.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethoxyoctane
https://cdn.gbiosciences.com/pdfs/msds/DG009_msds.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC1568303/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1568303/
https://www.researchgate.net/publication/16696129_Experimental_Studies_on_Toxicity_of_Ethylene_Glycol_Alkyl_Ethers_in_Japan
https://www.benchchem.com/product/b11749035#1-ethoxyoctane-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b11749035#1-ethoxyoctane-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b11749035#1-ethoxyoctane-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b11749035#1-ethoxyoctane-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11749035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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